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Compound of Interest

Compound Name: Methanol-13C

Cat. No.: B046220 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of isotopically labeled compounds like Methanol-13C is paramount. While the isotopic

label does not alter the chemical hazards of the molecule, it underscores the need for

meticulous adherence to safety protocols to protect personnel and ensure experimental

integrity. Methanol-13C is a flammable, toxic liquid that can be fatal or cause blindness if

swallowed and is toxic in contact with skin or if inhaled.[1] Vapors may form explosive mixtures

with air.[1]

This guide provides essential, immediate safety and logistical information, including operational

and disposal plans with procedural, step-by-step guidance.

Immediate Safety and Hazard Information
Methanol-13C shares the same hazards as methanol. It is a highly flammable liquid and vapor,

and it is toxic if swallowed, inhaled, or in contact with skin.[2] It can cause damage to organs,

particularly the eyes, central nervous system, liver, and kidneys.[2]

Personal Protective Equipment (PPE)
The minimum required PPE when handling Methanol-13C includes safety glasses with side

shields or chemical splash goggles, and appropriate chemical-resistant gloves.[3][4] Depending

on the scale and nature of the work, additional PPE may be necessary.
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PPE Category Specification

Eye Protection Chemical splash goggles are mandatory.

Hand Protection

Nitrile or butyl rubber gloves are recommended.

[1] Consult the glove manufacturer for specific

breakthrough times.

Body Protection

A flame-retardant lab coat should be worn.[1]

For larger quantities or where splashing is a

risk, a chemically resistant apron or suit may be

required.

Respiratory

All work with Methanol-13C should be

conducted in a certified chemical fume hood.[5]

For exposures exceeding the Permissible

Exposure Limit (PEL), a supplied-air respirator

is necessary.[6]

Exposure Limits and Toxicity Data
Parameter Value

OSHA PEL (TWA) 200 ppm for an 8-hour workday.[3]

NIOSH REL (TWA) 200 ppm for a 10-hour workday.[4]

ACGIH TLV (TWA) 200 ppm for an 8-hour workday.[4]

NIOSH IDLH 6,000 ppm.[6]

Oral LD50 (rat) 5,628 mg/kg.[5]

Inhalation LC50 (rat) 64,000 ppm for 4 hours.[5]

Biological Exposure Index (BEI) 15 mg/L in urine at the end of a shift.[4]

Experimental Protocol: Handling Methanol-13C
Adherence to a strict experimental protocol is crucial for safety.
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Preparation: Before handling Methanol-13C, ensure that a chemical fume hood is certified

and functioning correctly. Clear the workspace of any unnecessary items and potential

ignition sources.[7]

PPE Donning: Put on all required personal protective equipment as specified in the table

above.

Handling: Conduct all transfers and manipulations of Methanol-13C within the chemical

fume hood.[5] Use grounded equipment to prevent static discharge.[8]

Storage: Store Methanol-13C in a cool, dry, and well-ventilated area in a tightly sealed,

properly labeled container.[5][9] It should be stored in a flammable liquids cabinet away from

incompatible materials such as strong oxidizing agents and acids.[8]

Spill Response: In the event of a small spill within the fume hood, use a spill kit with

absorbent material. For larger spills, evacuate the area and contact your institution's

Environmental Health and Safety (EHS) department.[5]

First Aid Measures
Prompt action is essential in case of exposure.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b046220?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-AE01-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzODI4NTV8YXBwbGljYXRpb24vcGRmfGFERTRMMmhsWkM4NU1qSXpNVFl6TXpFME1qQTJMMU5FUWw5QlJUQXhYMDFVWDBWT0xuQmtaZ3xkZGVlM2QyNjU3ODk1YmUyNzBlOGQxYzc4MDM1NjMyYjgxZjc4MDFjNTNlOWFjMjM4ODI1YTQxZDczNmNjYzdh
https://www.benchchem.com/product/b046220?utm_src=pdf-body
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Methanol.pdf
https://www.fishersci.com/store/msds?partNumber=AC423950040&productDescription=METHYL+ALCOHOL%2C+ACS%2C+99.8%25+4L&vendorId=VN00033901&countryCode=US&language=en
https://www.benchchem.com/product/b046220?utm_src=pdf-body
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Methanol.pdf
https://www.nbinno.com/article/other-organic-chemicals/safe-storage-and-handling-of-methanol-a-guide-for-industrial-users-gl
https://www.fishersci.com/store/msds?partNumber=AC423950040&productDescription=METHYL+ALCOHOL%2C+ACS%2C+99.8%25+4L&vendorId=VN00033901&countryCode=US&language=en
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Methanol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046220?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult or has stopped, administer artificial

respiration and seek immediate medical

attention.[3][4]

Skin Contact

Immediately flush the skin with copious amounts

of water for at least 15 minutes while removing

contaminated clothing.[3][5] Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15-20 minutes, occasionally lifting the

upper and lower eyelids.[4] Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Ingestion
Do NOT induce vomiting. Rinse the mouth with

water. Seek immediate medical attention.[1]

Disposal Plan: Step-by-Step Protocol
Proper disposal of Methanol-13C waste is critical to prevent environmental contamination and

ensure regulatory compliance.[1]

Waste Identification: Label the waste as "Hazardous Waste, Flammable Liquid, Toxic" and

"Methanol-13C".[1]

Segregation: Do not mix Methanol-13C waste with other waste streams, especially

incompatible chemicals.[1]

Containerization: Use a designated, chemically resistant, and leak-proof container with a

secure cap.[1]

Labeling: Clearly label the waste container with its contents, hazards, and the date of

accumulation.[1]
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Storage: Store the waste container in a designated satellite accumulation area that is well-

ventilated and away from ignition sources.[1]

Disposal Request: Once the container is nearly full, contact your institution's EHS

department to arrange for pickup and disposal by a licensed hazardous waste contractor.[1]

[10]

Visual Workflow for PPE Selection
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Methanol-13C Handling: PPE Selection Workflow

Start: Handling Methanol-13C

Work in a certified
chemical fume hood?

Minimum PPE:
- Safety Goggles

- Nitrile/Butyl Gloves
- Flame-Retardant Lab Coat

Yes

STOP! Do not proceed.
Consult EHS.

No

Is there a potential for exposure
above the Permissible Exposure Limit (PEL)?

Use a Supplied-Air Respirator (SAR)
or Self-Contained Breathing Apparatus (SCBA)

Yes

Proceed with work

No

Click to download full resolution via product page

Caption: A workflow for selecting the appropriate Personal Protective Equipment (PPE) when

handling Methanol-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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